Methyl octadeca-5,9-diynoate

• CAS No.: 58444-00-1
• Molecular Formula: C19H30O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: methyl octadeca-5,9-diynoate
• InChI: InChI=1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-9,12-13,16-18H2,1-2H3
• InChI Key: UPACYOJSNNISJK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC#CCCC#CCCCC(=O)OC

Description

Methyl octadeca-5,9-diynoate is an organic compound with the molecular formula C19H30O2 It is an ester derived from octadeca-5,9-diynoic acid and methanol This compound is characterized by the presence of two triple bonds (diynoate) and an ester functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl octadeca-5,9-diynoate can be synthesized through the esterification of octadeca-5,9-diynoic acid with methanol. The reaction typically involves the use of a strong acid catalyst, such as sulfuric acid, to facilitate the esterification process. The reaction is carried out under reflux conditions to ensure complete conversion of the acid to the ester.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize the reaction conditions and increase the yield. The process may also include purification steps such as distillation or recrystallization to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

Methyl octadeca-5,9-diynoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as selenium dioxide and tert-butyl hydroperoxide, leading to the formation of keto and hydroxy derivatives.

Reduction: Reduction reactions can convert the triple bonds into double or single bonds, altering the compound’s structure and properties.

Substitution: The ester group can undergo nucleophilic substitution reactions, where the methoxy group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Selenium dioxide and tert-butyl hydroperoxide in aqueous dioxane.

Reduction: Hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products Formed

Oxidation: Methyl 8-oxo-octadeca-5,9-diynoate and methyl 8-hydroxy-octadeca-5,9-diynoate.

Reduction: Methyl octadec-5-enoate and methyl octadecanoate.

Substitution: Various substituted esters depending on the nucleophile used.

Scientific Research Applications

Methyl octadeca-5,9-diynoate has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a subject of study in lipid biochemistry and membrane biology.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its bioactive properties.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of methyl octadeca-5,9-diynoate involves its interaction with molecular targets through its ester and diynoate functional groups. The compound can undergo oxidation to form reactive intermediates that interact with biological molecules, potentially leading to various biological effects. The exact pathways and molecular targets are still under investigation.

Comparison with Similar Compounds

Methyl octadeca-5,9-diynoate can be compared with other acetylenic fatty esters such as:

Methyl octadec-9-ynoate: Similar structure but with only one triple bond.

Methyl octadeca-6,8-diynoate: Similar structure with triple bonds at different positions.

Methyl undec-10-ynoate: Shorter chain length with a single triple bond.

The uniqueness of this compound lies in its specific positioning of the triple bonds and the ester group, which imparts distinct chemical and biological properties.